Cas no 66410-36-4 (7-(Chlorosulfonyl)-2,3-dihydro-1,4-benzodioxine-5-carboxylic Acid)

• Product Name: 7-(Chlorosulfonyl)-2,3-dihydro-1,4-benzodioxine-5-carboxylic Acid
• CAS No: 66410-36-4
• MF: C₉H₇ClO₆S
• MW: 278.666280984879
• CID: 520200
• Update Time: 2026-04-29

7-(Chlorosulfonyl)-2,3-dihydro-1,4-benzodioxine-5-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzodioxin-5-carboxylicacid, 7-(chlorosulfonyl)-2,3-dihydro-
• 7-(chlorosulphonyl)-2,3-dihydro-1,4-benzodioxin-5-carboxylic acid
• 7-chlorosulfonyl-2,3-dihydro-1,4-benzodioxine-5-carboxylic acid
• 7-(chlorosulfonyl)-2,3-dihydro-1,4-benzodioxine-5-carboxylic acid
• 7-(chlorosulfonyl)-2,3-dihydrobenzo[b][1,4]dioxine-5-carboxylic acid
• 7-chlorosulfonyl-1,4-benzodioxane-5-carboxylic acid
• AC1O5B8C
• AC1Q72QY
• AG-C-08822
• CTK2F8040
• EINECS 266-345-6
• 7-(Chlorosulfonyl)-2,3-dihydro-1,4-benzodioxine-5-carboxylic Acid

Computed Properties

• Exact Mass: 277.96521

Experimental Properties

• PSA: 89.9

Additional information on 7-(Chlorosulfonyl)-2,3-dihydro-1,4-benzodioxine-5-carboxylic Acid

Introduction to 7-(Chlorosulfonyl)-2,3-dihydro-1,4-benzodioxine-5-carboxylic Acid (CAS No. 66410-36-4)

7-(Chlorosulfonyl)-2,3-dihydro-1,4-benzodioxine-5-carboxylic Acid (CAS No. 66410-36-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural and functional properties. This compound belongs to the benzodioxine class, which is characterized by a fused oxygen-containing heterocyclic system, making it a promising scaffold for the development of novel bioactive molecules.

The molecular structure of 7-(Chlorosulfonyl)-2,3-dihydro-1,4-benzodioxine-5-carboxylic Acid incorporates a chlorosulfonyl group at the 7-position of the benzodioxine ring, which is a key feature contributing to its reactivity and potential biological activity. The presence of this group enhances the electrophilicity of the molecule, making it a valuable intermediate in synthetic chemistry. Additionally, the carboxylic acid moiety at the 5-position provides further functionalization possibilities, allowing for modifications that can fine-tune its pharmacological properties.

In recent years, there has been growing interest in exploring the pharmacological potential of benzodioxine derivatives. The chlorosulfonyl group in particular has been studied for its ability to modulate various biological pathways. For instance, derivatives of this class have shown promise in inhibiting enzymes involved in inflammatory responses and cancer cell proliferation. This has led to extensive research into synthesizing analogs that could serve as lead compounds for drug development.

One of the most compelling aspects of 7-(Chlorosulfonyl)-2,3-dihydro-1,4-benzodioxine-5-carboxylic Acid is its versatility as a building block in medicinal chemistry. The combination of the chlorosulfonyl and carboxylic acid functionalities allows for diverse chemical transformations, including condensation reactions with amines to form amides, or coupling with alcohols to yield esters. These modifications can be tailored to achieve specific pharmacokinetic and pharmacodynamic profiles.

Recent studies have highlighted the importance of understanding the electronic and steric effects of substituents on benzodioxine scaffolds. The electron-withdrawing nature of the chlorosulfonyl group can significantly influence the reactivity and binding affinity of the molecule towards biological targets. This has prompted researchers to investigate how variations in substitution patterns can enhance potency and selectivity. For example, computational modeling has been employed to predict how different substituents might interact with enzymes or receptors, providing insights into optimizing drug-like properties.

The synthesis of 7-(Chlorosulfonyl)-2,3-dihydro-1,4-benzodioxine-5-carboxylic Acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include sulfonylation reactions followed by cyclization and functional group interconversions. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to conduct large-scale screenings for biological activity.

In terms of biological activity, preliminary studies have suggested that derivatives of this compound may exhibit anti-inflammatory and anticancer properties. The chlorosulfonyl group is known to interact with hydroxyl or amine groups in proteins, potentially leading to inhibition of inflammatory mediators or disruption of signaling pathways involved in cancer progression. While further research is needed to fully elucidate its mechanism of action, these findings underscore its potential as a therapeutic agent.

The pharmaceutical industry continues to explore novel compounds that can address unmet medical needs. 7-(Chlorosulfonyl)-2,3-dihydro-1,4-benzodioxine-5-carboxylic Acid represents an intriguing candidate due to its structural features and reported biological activities. As synthetic techniques evolve and our understanding of molecular interactions deepens, compounds like this are likely to play a crucial role in developing next-generation therapeutics.

Future directions in research may focus on improving the solubility and bioavailability of this compound through prodrug strategies or by designing analogs with enhanced metabolic stability. Additionally, exploring its interactions with various biological targets will be essential for identifying new therapeutic applications. Collaborative efforts between chemists and biologists are necessary to translate these findings into tangible medical benefits.

In conclusion,7-(Chlorosulfonyl)-2,3-dihydro-1,4-benzodioxine-5-carboxylic Acid (CAS No. 66410-36-4) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a valuable tool for developing novel bioactive molecules. With ongoing advancements in synthetic chemistry and drug discovery methodologies,chlorosulfonyl benzodioxine derivatives are poised to make meaningful contributions to medicinal chemistry.